Cas no 53793-31-0 (1,4-Octadiene,(4E)-)

• Product Name: 1,4-Octadiene,(4E)-
• CAS No: 53793-31-0
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 386151
• PubChem ID: 5364369
• Update Time: 2025-04-19

1,4-Octadiene,(4E)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Octadiene,(4E)-
• (E)-1,4-Octadiene
• 1,4-Octadiene, E
• 1,trans-4-octadiene
• (E)-octa-1,4-diene
• MFCD00027235
• 5675-25-2
• 1,4-Octadiene,c&t
• (4E)-octa-1,4-diene
• 53793-31-0
• EINECS 227-132-3
• 1,4-Octadiene(cis+trans)
• (4E)-1,4-Octadiene #
• HYBLFDUGSBOMPI-BQYQJAHWSA-N
• 1,4-Octadiene
• T72633
• 1,4-Octadiene, trans

• MDL： MFCD00027235
• Inchi： 1S/C8H14/c1-3-5-7-8-6-4-2/h3,7-8H,1,4-6H2,2H3/b8-7+
• InChI Key： HYBLFDUGSBOMPI-BQYQJAHWSA-N
• SMILES： C(/C=C/CC=C)CC

Computed Properties

• Exact Mass: 110.10962
• Monoisotopic Mass: 110.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 0.738
• Boiling Point: 120.3°Cat760mmHg
• Flash Point: 13.6°C
• PSA: 0